Cas no 1185292-67-4 ((3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine HCI)

• Product Name: (3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine HCI
• CAS No: 1185292-67-4
• MF: C₆H₉ClF₃N₃
• MW: 215.60397028923
• MDL: MFCD11707240
• CID: 855272
• PubChem ID: 53487049
• Update Time: 2024-11-03

(3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine HCI Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride
• (3-(TRIFLUOROMETHYL)-1-METHYL-1H-PYRAZOL-4-YL)METHANAMINEHYDROCHLORIDE
• AS-82320
• (3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine hydrochloride ,97%
• DB-189686
• [1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanamine;hydrochloride
• (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanamine hydrochloride
• (1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanaminehydrochloride
• 1185292-67-4
• G81073
• (3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine HCI

• MDL： MFCD11707240
• Inchi： InChI=1S/C6H8F3N3.ClH/c1-12-3-4(2-10)5(11-12)6(7,8)9;/h3H,2,10H2,1H3;1H
• InChI Key： RBQAAJDVYRDULX-UHFFFAOYSA-N
• SMILES： CN1C=C(C(=N1)C(F)(F)F)CN.Cl

Computed Properties

• Exact Mass: 215.0437095g/mol
• Monoisotopic Mass: 215.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

(3-(Trifluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanamine HCI Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines